Cas no 551930-31-5 ([(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid)

• Product Name: [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid
• CAS No: 551930-31-5
• MF: C₁₇H₁₇NO₈S
• MW: 395.38378405571
• CID: 3104716
• PubChem ID: 2326136
• Update Time: 2025-10-25

[(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid
• AKOS000121831
• 2-{4-[(carboxymethyl)(2-methoxyphenyl)sulfamoyl]phenoxy}aceticacid
• n-((4-(Carboxymethoxy)phenyl)sulfonyl)-n-(2-methoxyphenyl)glycine
• 2-(N-[4-(carboxymethoxy)phenyl]sulfonyl-2-methoxyanilino)acetic acid
• 551930-31-5
• CS-0346316
• Oprea1_155426
• EN300-00495
• 2-{4-[(carboxymethyl)(2-methoxyphenyl)sulfamoyl]phenoxy}acetic acid

• Inchi： 1S/C17H17NO8S/c1-25-15-5-3-2-4-14(15)18(10-16(19)20)27(23,24)13-8-6-12(7-9-13)26-11-17(21)22/h2-9H,10-11H2,1H3,(H,19,20)(H,21,22)
• InChI Key： BKFAOCJJRHZNSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(=O)O)(N(CC(=O)O)C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 395.06748767Da
• Monoisotopic Mass: 395.06748767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 139Ų

Additional information on [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid

[(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid (CAS No. 551930-31-5): A Comprehensive Overview

[(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid (CAS No. 551930-31-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article provides a detailed overview of its chemical structure, synthesis, biological activity, and recent applications in drug development and clinical trials.

Chemical Structure and Synthesis

[(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid is a complex organic molecule characterized by its unique functional groups. The compound features a benzenesulfonyl group, a methoxy-substituted phenyl group, and an amino-acetic acid moiety. These functional groups contribute to its diverse chemical properties and reactivity. The synthesis of this compound typically involves multi-step reactions, including sulfonation, esterification, and amide formation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development.

Biological Activity

The biological activity of [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid has been the subject of extensive study. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers.

Mechanism of Action

The mechanism of action of [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid is multifaceted. It primarily targets enzymes involved in the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, the compound reduces inflammation and associated pain. In cancer cells, the compound appears to interfere with signaling pathways that promote cell proliferation and survival. Recent studies have identified specific molecular targets, such as the PI3K/AKT/mTOR pathway, which are crucial for cancer cell growth.

Clinical Applications

The potential clinical applications of [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid are promising. Preclinical studies have shown that the compound is effective in reducing inflammation in animal models of arthritis and other inflammatory diseases. Moreover, early-phase clinical trials have demonstrated its safety and efficacy in treating chronic pain conditions. In the field of oncology, the compound is being evaluated for its potential as a novel anti-cancer agent. Preliminary results from phase I clinical trials have shown promising outcomes in terms of safety and preliminary efficacy.

Current Research Trends

Ongoing research is focused on optimizing the pharmacokinetic properties of [(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid. Scientists are exploring ways to improve its bioavailability and reduce potential side effects. One approach involves the development of prodrugs that are activated in specific tissues or cells. Another area of interest is the use of nanotechnology to enhance drug delivery and target specificity.

Conclusion

[(4-Carboxymethoxy-benzenesulfonyl)-(2-methoxy-phenyl)-amino]-acetic acid (CAS No. 551930-31-5) is a promising compound with significant potential in both pharmaceutical research and clinical applications. Its unique chemical structure and biological activity make it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.